Cas no 2137583-40-3 (Cyclopropanecarboxylic acid, 2-[(4,4-dimethyl-1-piperidinyl)methyl]-)

• Product Name: Cyclopropanecarboxylic acid, 2-[(4,4-dimethyl-1-piperidinyl)methyl]-
• CAS No: 2137583-40-3
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5298115
• Update Time: 2025-11-02

Cyclopropanecarboxylic acid, 2-[(4,4-dimethyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-[(4,4-dimethyl-1-piperidinyl)methyl]-

• Inchi： 1S/C12H21NO2/c1-12(2)3-5-13(6-4-12)8-9-7-10(9)11(14)15/h9-10H,3-8H2,1-2H3,(H,14,15)
• InChI Key： RRJQKHMMDZZIIH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1CN1CCC(C)(C)CC1

Additional information on Cyclopropanecarboxylic acid, 2-[(4,4-dimethyl-1-piperidinyl)methyl]-

Exploring the Potential of Cyclopropanecarboxylic acid, 2-[(4,4-dimethyl-1-piperidinyl)methyl]- (CAS No. 2137583-40-3)

In the realm of organic chemistry, Cyclopropanecarboxylic acid, 2-[(4,4-dimethyl-1-piperidinyl)methyl]- (CAS No. 2137583-40-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This article delves into the properties, synthesis, and possible uses of this compound, while also addressing common queries and trends in the field.

The cyclopropane ring, a hallmark of this molecule, is known for its high ring strain, which imparts distinctive reactivity. The incorporation of a piperidine moiety, specifically the 4,4-dimethyl-1-piperidinyl group, further enhances the compound's versatility. Researchers are particularly intrigued by its potential as a building block in pharmaceutical chemistry, where such frameworks are often sought after for drug design.

Recent advancements in small molecule drug discovery have placed compounds like Cyclopropanecarboxylic acid, 2-[(4,4-dimethyl-1-piperidinyl)methyl]- in the spotlight. The pharmaceutical industry's growing focus on targeted therapies and precision medicine has increased demand for structurally diverse intermediates. This compound's ability to serve as a precursor for bioactive molecules makes it particularly valuable in this context.

From a synthetic chemistry perspective, the preparation of Cyclopropanecarboxylic acid derivatives presents interesting challenges and opportunities. The presence of both carboxylic acid and tertiary amine functionalities allows for diverse chemical transformations, making this compound a versatile intermediate in organic synthesis. Researchers are exploring its use in catalyzed reactions and asymmetric synthesis, areas that currently dominate academic and industrial research.

The compound's potential extends beyond pharmaceuticals. In materials science, the cyclopropane structure has shown promise in the development of novel polymeric materials with unique mechanical properties. The 2-[(4,4-dimethyl-1-piperidinyl)methyl] substitution pattern may influence the thermal stability and solubility characteristics of resulting materials, opening new avenues for research in this field.

Analytical characterization of Cyclopropanecarboxylic acid, 2-[(4,4-dimethyl-1-piperidinyl)methyl]- typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. The compound's distinct spectral features, particularly the characteristic signals of the cyclopropane ring protons and the piperidine methyl groups, provide clear identification markers that are crucial for quality control in research and production settings.

As the scientific community continues to explore structure-activity relationships in medicinal chemistry, compounds like Cyclopropanecarboxylic acid, 2-[(4,4-dimethyl-1-piperidinyl)methyl]- gain increasing importance. The current trend toward fragment-based drug discovery has particularly highlighted the value of such structurally constrained molecules, which often exhibit improved binding affinity and selectivity compared to their flexible counterparts.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to access this compound. The development of catalytic methods for cyclopropanation reactions and the use of biocatalysts for introducing the piperidine moiety represent active areas of investigation that align with current environmental concerns in chemical synthesis.

The commercial availability of Cyclopropanecarboxylic acid, 2-[(4,4-dimethyl-1-piperidinyl)methyl]- (CAS No. 2137583-40-3) has facilitated its adoption across various research domains. Suppliers typically provide comprehensive analytical data and certificates of analysis, ensuring researchers can confidently incorporate this compound into their work. The growing market for specialty chemicals suggests increasing demand for such structurally complex intermediates.

Looking ahead, the scientific community anticipates broader applications for Cyclopropanecarboxylic acid derivatives in areas such as agrochemicals and flavor and fragrance chemistry. The compound's structural features may impart desirable properties in these applications, driving further research and development efforts. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to grow significantly.